Cas no 2172261-50-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
• CAS No: 2172261-50-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5895800
• PubChem ID: 165566396
• Update Time: 2025-08-04

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
• 2172261-50-4
• EN300-1553072
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid

• Inchi： 1S/C26H28N2O5/c1-15(12-23(29)28-11-10-20-21(13-28)24(20)25(30)31)27-26(32)33-14-22-18-8-4-2-6-16(18)17-7-3-5-9-19(17)22/h2-9,15,20-22,24H,10-14H2,1H3,(H,27,32)(H,30,31)
• InChI Key： SDNCIEKXUWZVBE-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(CC(C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CCC21)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic Acid (CAS No. 2172261-50-4)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially offering unique properties that can be harnessed for therapeutic applications. One such compound, identified by the CAS number 2172261-50-4, is named 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid. This intricate molecular structure has garnered attention in recent years due to its potential applications in drug development and biochemical research.

The molecular formula of this compound encompasses several key functional groups that contribute to its chemical behavior and reactivity. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests a possible role in enhancing the stability and bioavailability of pharmaceutical intermediates. Additionally, the bicyclo4.1.0heptane core structure introduces a level of complexity that can influence how the molecule interacts with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The unique architecture of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid makes it a promising candidate for further investigation. Researchers have been exploring its potential as a building block for more complex molecules, leveraging its structural features to design compounds with enhanced pharmacological properties.

The compound's< strong> amino and carboxylic acid functionalities provide multiple points of interaction with biological systems, making it a versatile intermediate in synthetic chemistry. These features allow for modifications that can fine-tune the compound's solubility, binding affinity, and metabolic stability, which are critical factors in drug development.

One of the most exciting aspects of this compound is its potential application in the field of protease inhibition. Proteases are enzymes that play a crucial role in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. The< strong>bicyclo4.1.0heptane scaffold has shown promise in disrupting protease active sites, making it an attractive target for inhibitor design.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain proteases, particularly those involved in tumor progression and immune responses. The< strong>fluoren-9-ylmethoxycarbonyl group may contribute to the compound's ability to bind tightly to the protease active site, enhancing its efficacy as an inhibitor.

The development of such inhibitors is not only relevant for therapeutic applications but also for understanding basic biological mechanisms. By studying how these compounds interact with proteases, researchers can gain insights into enzyme function and identify new therapeutic strategies.

In addition to its protease inhibition potential, 3-3-(9H-fluoren-9 -yl)methoxycarbonylamino)butanoyl -3 -azabicyclo -4 .1 .0 heptane -7 -carboxylic acid has been explored as a component in peptide mimetics. Peptide mimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The< strong>bicyclo4 .1 .0 heptane core can serve as a rigid scaffold that maintains the conformational integrity of peptide mimetics, enhancing their binding affinity to target receptors.

The incorporation of the< strong >fluoren -9 -ylmethoxycarbonyl groupinto peptide mimetics has been shown to improve their pharmacokinetic profiles. This moiety can enhance solubility and metabolic resistance, making these compounds more suitable for clinical use.

The field of medicinal chemistry is constantly evolving, with new techniques and methodologies being developed to streamline drug discovery processes. Computational chemistry and high-throughput screening have become indispensable tools in identifying promising candidates like< strong >3 -3 -( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) b u t a n o y l - 3 - aza b i c y c l o 4 .1 .0 h e p t a n e - 7 - carboxylic acid .

The use of machine learning algorithms has further accelerated the process by predicting molecular properties and identifying potential interactions between compounds and biological targets. These advancements have enabled researchers to design more targeted experiments, reducing the time and resources required for drug development.

In conclusion, the compound< strong >3 -3 -( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) b u t a n o y l - 3 - aza b i c y c l o 4 .1 .0 h e p t a n e - 7 - carboxylic acid (CAS No.< strong >2172261 -50-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development, with potential applications in protease inhibition and peptide mimetics.

Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing therapeutic strategies across various disease areas. As our understanding of molecular interactions grows, so too does our ability to harness these compounds for improved human health.